calcium N-(4-{[(2-amino-5-formyl-4-oxo-1,4,4a,5,6,7,8,8a-octahydropteridin-6-yl)methyl]amino}benzoyl)glutamate

• IUPAC Name: calcium;2-[[4-[(2-amino-5-formyl-4-oxo-3,4a,6,7,8,8a-hexahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• InChI: InChI=1S/C20H25N7O7.Ca/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30;/h1-4,9,12-13,15-16,22-23H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H3,21,25,26,32);/q;+2/p-2
• InChI Key: DDJQRQVEWFCEQA-UHFFFAOYSA-L
• Canonical SMILES: C1C(N(C2C(N1)N=C(NC2=O)N)C=O)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)[O-])C(=O)[O-].[Ca+2]
• Molecular Formula: C20H23CaN7O7
• Molecular Weight: 513.5 g/mol

Description

Calcium N-(4-{[(2-amino-5-formyl-4-oxo-1,4,4a,5,6,7,8,8a-octahydropteridin-6-yl)methyl]amino}benzoyl)glutamate, also known as Leucovorin Calcium, is a compound that contains not less than 95.0% and not more than 105.0% of leucovorin calcium (C20H21CaN7O7), calculated on the anhydrous basis. It is also referred to as Folinic acid calcium salt.

Molecular Structure Analysis

The molecular formula of this compound is C20H23N7O7. It has an average mass of 473.439 Da and a monoisotopic mass of 473.165894 Da. The compound has one of two defined stereocentres.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 511.51. The compound should be stored in a dark place, under an inert atmosphere.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating it may cause certain health hazards. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Precautionary measures include wearing protective gloves/eye protection/face protection, rinsing cautiously with water for several minutes in case of eye contact, and seeking medical advice/attention if needed.